The calculation of –ΔG° for axial–equatorial equilibria in monosubstituted cyclohexanes
Journal of the Chemical Society B: Physical Organic Pub Date: DOI: 10.1039/J29670000043
Abstract
The existence of an important electrical effect upon conformational equilibria in monosubstituted cyclohexanes is proposed. Values of –ΔG° from the literature have been correlated with the equation –ΔG°x=ασI,X+h(in which the σI constants are a measure of the localised electrical effects of substituents), with excellent results. Values of –ΔG° can be calculated with an absolute average deviation ⩽ 0·4 kcal./mole. The equations preferred for the calculation of new values of –ΔG° are: for planar π-bonded substituents such as NO2 and CO2R, –ΔG°X=–1·47σI,X+ 1·80; for all other types of substituent, –ΔG°X=–2·74σI,X+ 1·68. The success of this method is believed to be due to the approximate constancy of the difference in van der Waals energies between axial and equatorial conformers; thus, this energy difference is equal to h in the above equation. This method is a rapid convenient approach to the a priori calculation of –ΔG° for conformational equilibria in monosubstituted cyclohexanes.
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